Cas no 1094684-26-0 ([3,4,5-tris(acetyloxy)-6-(2-nitrophenoxy)oxan-2-yl]methyl acetate)

• Product Name: [3,4,5-tris(acetyloxy)-6-(2-nitrophenoxy)oxan-2-yl]methyl acetate
• CAS No: 1094684-26-0
• MF: C₂₀H₂₃NO₁₂
• MW: 469.39612698555
• CID: 5863455
• PubChem ID: 3798399
• Update Time: 2025-06-28

[3,4,5-tris(acetyloxy)-6-(2-nitrophenoxy)oxan-2-yl]methyl acetate Chemical and Physical Properties

Names and Identifiers

• [3,4,5-triacetyloxy-6-(2-nitrophenoxy)oxan-2-yl]methyl acetate
• [3,4,5-tris(acetyloxy)-6-(2-nitrophenoxy)oxan-2-yl]methyl acetate
• F1507-0105
• AKOS002164799
• 2'-NITROPHENYL TETRA-O-ACETYL-A-D-GALACTOPYRANOSIDE
• 35023-96-2
• AKOS016291272
• DTXSID30863089
• FT-0672908
• 2-(acetoxymethyl)-6-(2-nitrophenoxy)tetrahydro-2H-pyran-3,4,5-triyl triacetate
• O-Nitrophenyl 2,3,4,6-tetra-O-acetyl- beta -D-galactopyranoside
• 2-nitrophenyl 2,3,4,6-tetra-O-acetylhexopyranoside
• 1094684-26-0
• 24624-80-4

• Inchi： 1S/C20H23NO12/c1-10(22)28-9-16-17(29-11(2)23)18(30-12(3)24)19(31-13(4)25)20(33-16)32-15-8-6-5-7-14(15)21(26)27/h5-8,16-20H,9H2,1-4H3
• InChI Key： ILJYBOOYGRDODX-UHFFFAOYSA-N
• SMILES： C(OCC1C(OC(C)=O)C(OC(C)=O)C(OC(C)=O)C(OC2=CC=CC=C2[N+]([O-])=O)O1)(=O)C

Computed Properties

• Exact Mass: 469.12202517g/mol
• Monoisotopic Mass: 469.12202517g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 750
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 170Ų

Experimental Properties

• Density: 1.38±0.1 g/cm3(Predicted)
• Boiling Point: 555.0±50.0 °C(Predicted)

Additional information on [3,4,5-tris(acetyloxy)-6-(2-nitrophenoxy)oxan-2-yl]methyl acetate

Comprehensive Analysis of [3,4,5-tris(acetyloxy)-6-(2-nitrophenoxy)oxan-2-yl]methyl acetate (CAS No. 1094684-26-0)

[3,4,5-tris(acetyloxy)-6-(2-nitrophenoxy)oxan-2-yl]methyl acetate (CAS No. 1094684-26-0) is a chemically modified carbohydrate derivative with significant potential in pharmaceutical and biochemical research. This compound belongs to the class of acetylated sugar derivatives, which are widely studied for their unique properties in drug delivery, enzyme inhibition, and material science. The presence of multiple acetyl groups and a nitrophenoxy moiety in its structure makes it a versatile intermediate for further synthetic applications.

In recent years, the demand for specialized carbohydrate derivatives has surged due to their role in developing glycosylation inhibitors and targeted therapeutics. Researchers are particularly interested in compounds like [3,4,5-tris(acetyloxy)-6-(2-nitrophenoxy)oxan-2-yl]methyl acetate due to their ability to modulate biological pathways. For instance, its nitrophenoxy group can serve as a photolabile protecting group, enabling controlled release mechanisms in prodrug design—a hot topic in precision medicine.

The synthesis of this compound involves selective acetylation and etherification reactions, which are critical steps in carbohydrate chemistry. Its CAS No. 1094684-26-0 is frequently searched in academic databases, reflecting its relevance in organic synthesis and medicinal chemistry. Users often inquire about its solubility, stability, and reactivity, which are essential for experimental design. Notably, its acetylated backbone enhances lipophilicity, making it suitable for crossing cell membranes—a key consideration in drug formulation.

From an industrial perspective, [3,4,5-tris(acetyloxy)-6-(2-nitrophenoxy)oxan-2-yl]methyl acetate is explored for applications in biodegradable polymers and green chemistry. The compound’s ester linkages are hydrolyzable, aligning with the growing focus on sustainable materials. Additionally, its structural features are analogous to those found in natural glycosides, sparking interest in bio-inspired catalysis.

Safety and handling of this compound are also frequently discussed. While it is not classified as hazardous, proper storage under anhydrous conditions is recommended to prevent hydrolysis of its acetyl groups. Analytical techniques like NMR spectroscopy and HPLC are commonly used to verify its purity, addressing another common query among researchers.

In summary, [3,4,5-tris(acetyloxy)-6-(2-nitrophenoxy)oxan-2-yl]methyl acetate (CAS No. 1094684-26-0) is a multifaceted compound with broad applications in drug development, material science, and biocatalysis. Its unique structure and functional groups make it a valuable tool for advancing innovative therapeutics and eco-friendly technologies.